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Compound of Interest

Compound Name: Pigment Yellow 16

Cat. No.: B1584600 Get Quote

In the vibrant world of organic pigments, both Pigment Yellow 16 (PY 16) and Pigment Yellow

83 (PY 83) have carved out significant niches. This guide offers a detailed, data-driven

comparison of their performance characteristics, providing researchers, scientists, and drug

development professionals with the critical information needed for informed pigment selection.

At a Glance: Key Performance Differences
Pigment Yellow 83 generally exhibits superior lightfastness and heat stability compared to

Pigment Yellow 16, making it a preferred choice for applications demanding high durability.

However, Pigment Yellow 16 can be a viable option where cost-effectiveness is a primary

concern and the end-use application does not involve extreme environmental exposure.

Quantitative Performance Data
The following table summarizes the key performance indicators for Pigment Yellow 16 and

Pigment Yellow 83, based on available experimental data. It is important to note that direct

comparative studies under identical conditions are limited, and performance can vary based on

the specific grade, formulation, and application.
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Performance
Parameter

Pigment Yellow 16 Pigment Yellow 83 Test Method

Lightfastness (Blue

Wool Scale)
4-7 6-8 ISO 105-B02

Heat Stability (°C) 160 - 240 200 Internal Testing

Chemical Resistance

- Acid Resistance (5%

HCl)
Good Excellent Internal Testing

- Alkali Resistance

(5% NaOH)
Good Excellent Internal Testing

Oil Absorption (

g/100g )
40-50 40-60 ISO 787-5

Fineness of

Dispersion (Hegman)
5-6 6-7 ASTM D1210

In-Depth Performance Analysis
Lightfastness
Pigment Yellow 83 consistently demonstrates superior lightfastness, with Blue Wool Scale

ratings typically in the 6-8 range. This makes it highly suitable for applications exposed to

prolonged sunlight, such as automotive coatings and outdoor signage. Pigment Yellow 16's

lightfastness is more variable, with ratings from 4 to 7, suggesting it is better suited for indoor

applications or where some color change over time is acceptable.

Heat Stability
With a heat stability of around 200°C, Pigment Yellow 83 is a robust choice for processes

involving elevated temperatures, such as in the manufacturing of certain plastics.[1] Pigment
Yellow 16 has a lower heat stability, generally considered stable up to 160°C, although some

sources indicate it can withstand up to 230-240°C for short durations. This limitation makes it

less suitable for high-temperature plastic processing.
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Chemical Resistance
Both pigments exhibit good resistance to acids and alkalis. However, Pigment Yellow 83 is

generally considered to have excellent overall chemical resistance, making it a reliable choice

for industrial coatings and applications where exposure to various chemicals is anticipated.[1]

Dispersibility
The fineness of dispersion, a critical factor in achieving optimal color strength and gloss, is

typically better for Pigment Yellow 83, with Hegman gauge readings often reaching 6-7. This

indicates a finer particle size and easier incorporation into various media. Pigment Yellow 16
generally shows good dispersibility, with Hegman values in the 5-6 range.

Experimental Protocols
To ensure accurate and reproducible performance evaluation, standardized testing

methodologies are crucial. The following are detailed protocols for key experiments cited in this

guide.

Lightfastness Testing (Adapted from ISO 105-B02)
Objective: To determine the resistance of the pigment to the fading effect of light.

Apparatus:

Xenon arc lamp apparatus

Blue Wool Scale standards (1-8)

Grey Scale for assessing color change

Sample holders

Procedure:

Sample Preparation: Prepare a dispersion of the pigment in a suitable binder (e.g., acrylic

resin) at a specified pigment-to-binder ratio. Apply the dispersion onto a standardized

substrate to create a uniform film.
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Exposure: Mount the prepared samples and the Blue Wool Scale standards in the sample

holders of the xenon arc lamp apparatus.

Expose the samples to the xenon arc light under controlled conditions of irradiance,

temperature, and humidity as specified in ISO 105-B02.[2]

Evaluation: Periodically inspect the samples and compare their fading to that of the Blue

Wool standards.

The lightfastness rating is the number of the Blue Wool standard that shows a similar degree

of fading to the test sample. The color change is assessed visually using the Grey Scale.

Heat Stability Testing
Objective: To determine the maximum temperature at which the pigment remains color-stable.

Apparatus:

Laboratory oven with precise temperature control

Colorimeter or spectrophotometer

Heat-resistant substrate (e.g., aluminum panels)

Procedure:

Sample Preparation: Prepare a dispersion of the pigment in a heat-resistant binder. Apply

the dispersion onto the heat-resistant substrates.

Initial Measurement: Measure the initial color coordinates (Lab*) of the dried samples using a

colorimeter.

Heating: Place the samples in the oven at a series of increasing temperatures (e.g., 160°C,

180°C, 200°C, 220°C, 240°C) for a specified duration (e.g., 10 minutes) at each temperature.

Color Measurement: After each heating cycle, allow the samples to cool to room temperature

and measure their color coordinates again.
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Evaluation: Calculate the color difference (ΔE) between the initial and heated samples. The
heat stability is reported as the highest temperature at which the ΔE remains below a

predefined threshold (e.g., ΔE* < 3).[3]

Chemical Resistance Testing
Objective: To evaluate the pigment's resistance to chemical attack.

Apparatus:

Glass beakers

Pipettes

Test solutions (e.g., 5% Hydrochloric Acid, 5% Sodium Hydroxide)

Filter paper

Procedure:

Sample Preparation: Prepare a dried powder sample of the pigment.

Immersion: Immerse a weighed amount of the pigment powder in the test solution for a

specified period (e.g., 24 hours) at room temperature.

Observation: Observe any changes in the color of the pigment and the solution.

Filtration and Evaluation: Filter the pigment, wash it with distilled water, and dry it. Compare

the color of the treated pigment with an untreated sample to assess any color change. The

staining of the filter paper is also noted.

Fineness of Dispersion Testing (Adapted from ASTM
D1210)
Objective: To determine the degree of dispersion of the pigment in a liquid medium.

Apparatus:
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Hegman gauge (grindometer)

Scraper blade

Procedure:

Sample Preparation: Prepare a dispersion of the pigment in a vehicle (e.g., linseed oil) to a

paste-like consistency.

Application: Place a small amount of the pigment paste at the deep end of the Hegman

gauge channel.

Drawdown: Hold the scraper blade firmly and draw the paste down the length of the channel

at a steady rate.

Evaluation: Immediately view the drawdown at a specific angle and lighting. The fineness of

dispersion is the point on the scale where a significant number of coarse particles or streaks

appear. The reading is taken in Hegman units or micrometers.[4]

Logical Workflow for Pigment Selection
The selection of an appropriate yellow pigment is a critical decision that impacts the final

product's performance and longevity. The following diagram illustrates a logical workflow to

guide researchers and professionals in choosing between Pigment Yellow 16 and Pigment

Yellow 83 based on key application requirements.
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Pigment Selection Workflow

Define Application Requirements

High Light Exposure?

High Heat Exposure (>180°C)?

No

Select Pigment Yellow 83

Yes

High Chemical Resistance Needed?

No

Yes

Cost is a Primary Factor?

No Yes

Consider Pigment Yellow 16
(with performance testing)

Yes

Re-evaluate Requirements

No

Click to download full resolution via product page

Caption: A decision tree for selecting between PY 16 and PY 83.

Signaling Pathway in Photodegradation
The fading of organic pigments upon light exposure is a complex process involving the

absorption of photons and subsequent chemical reactions. The following diagram illustrates a

simplified signaling pathway for the photodegradation of an azo pigment, a class to which both

PY 16 and PY 83 belong.
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Caption: Key steps in the light-induced fading of azo pigments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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